Cas no 92726-05-1 ( )

• Product Name: &nbsp
• CAS No: 92726-05-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 998858
• PubChem ID: 296063
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-(dibutylamino)benzoic acid
• CS-0116781
• 92726-05-1
• Benzoic acid, 4-(dibutylamino)-
• AKOS009256932
• SCHEMBL472266
• DTXSID50918989
• 5171-80-2
• NSC-165845
• NSC165845
• p-dibutylaminobenzoic acid
• ZA4TSP8TWK
• HSVJMWXLGNHXNV-UHFFFAOYSA-N
•  

• Inchi： 1S/C15H23NO2/c1-3-5-11-16(12-6-4-2)14-9-7-13(8-10-14)15(17)18/h7-10H,3-6,11-12H2,1-2H3,(H,17,18)
• InChI Key： HSVJMWXLGNHXNV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų